Cas no 137858-21-0 (Acetamide,N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-)
137858-21-0 structure
Product Name:Acetamide,N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-
CAS No:137858-21-0
MF:C15H21FN4O3
MW:324.350646734238
CID:1246334
Update Time:2024-08-04
Acetamide,N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-
- Acetamide, N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-
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- Inchi: 1S/C15H21FN4O3/c1-4-19(11(2)21)14-10-13(12(16)9-15(14)20(22)23)18-7-5-17(3)6-8-18/h9-10H,4-8H2,1-3H3
- InChI Key: JQSNJQCGVPXRFE-UHFFFAOYSA-N
- SMILES: C(N(CC)C1=CC(N2CCN(C)CC2)=C(F)C=C1[N+]([O-])=O)(=O)C
Computed Properties
- Exact Mass: 324.15993
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 484.2±45.0 °C(Predicted)
- PSA: 69.93
- pka: 7.03±0.42(Predicted)
Acetamide,N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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